Cas no 1803717-29-4 (3-(Difluoromethoxy)-5-formylphenylpropanal)

• Product Name: 3-(Difluoromethoxy)-5-formylphenylpropanal
• CAS No: 1803717-29-4
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• CID: 4961879
• Update Time: 2023-08-24

3-(Difluoromethoxy)-5-formylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)-5-formylphenylpropanal

• Inchi： 1S/C11H10F2O3/c1-7(5-14)9-2-8(6-15)3-10(4-9)16-11(12)13/h2-7,11H,1H3
• InChI Key： NGAUVPRRIPRLLN-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C=O)=CC(=C1)C(C=O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4